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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl bromide

Cat. No.: B139568

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 3-(Trifluoromethyl)benzyl
bromide (CAS No. 402-23-3). The following procedures are designed to minimize risk and
ensure a safe laboratory environment.

Hazard Summary

3-(Trifluoromethyl)benzyl bromide is a hazardous chemical that requires careful handling.
Key hazards include:

Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

Combustibility: It is a combustible liquid.[1][4]

Corrosive to Metals: May be corrosive to metals.[1][3]

Inhalation Hazard: Vapors and mists can be harmful if inhaled.[5][6]

Chemical and Physical Properties
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Property Value
CAS Number 402-23-3
Molecular Formula CsHsBrFs

1-(bromomethyl)-3-(trifluoromethyl)benzene, o-

Synonyms Bromo-a',a',a'-trifluoro-m-xylene
Appearance Liquid

Boiling Point 69 °C at 4 mmHg

Density 1.565 g/mL at 25 °C

Refractive Index

n20/D 1.492

Flash Point

88 °C (190.4 °F) - closed cup

Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[1][2]
) H318: Causes serious eye
Serious Eye Damage 1
damage[1]
_ H290: May be corrosive to
Corrosive to Metals 1
metals[1][3]
Combustible Liquid 4 H227: Combustible liquid[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this substance.
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Protection Type Specification

Tight-sealing safety goggles and a face shield

Eye/Face Protection )
are required.[4][5][7]

Wear appropriate protective gloves (impervious)
i . and chemical-resistant clothing to prevent skin
Skin Protection ) )
exposure.[5][6][8] An impervious apron or lab

coatis necessary.

Work must be conducted in a certified chemical
fume hood.[4][6] If there is a risk of exceeding
) ) exposure limits or if irritation is experienced, a
Respiratory Protection ] )
NIOSH/MSHA approved respirator with an
appropriate filter (e.g., type ABEK) must be

used.[9]

Operational Plan: Step-by-Step Handling Protocol

5.1. Preparation:

e Ensure that a safety shower and an eyewash station are readily accessible and in good
working order.[4][6]

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents before handling the chemical.
e Don the required personal protective equipment (PPE) as specified in Table 3.
5.2. Handling:

e Conduct all work with 3-(Trifluoromethyl)benzyl bromide inside a chemical fume hood.[4]

[6]
o Keep the container tightly closed when not in use.[4]

e Avoid contact with skin, eyes, and clothing.[5]
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Keep away from heat, sparks, open flames, and other ignition sources.[4][10] Use spark-
proof tools and explosion-proof equipment.[5][11]

Ground/bond the container and receiving equipment to prevent static discharge.[12]

If transferring, do so carefully to avoid splashes or generating mist.

Wash hands thoroughly after handling the substance.[1][5]

5.3. Storage:

Store in a locked, corrosive-resistant container in a cool, dry, and well-ventilated area.[1][4]

[5]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

The storage area should be designated for corrosive materials.[4][6]

First Aid Measures

Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact [4][6] Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[5]

Immediately remove all contaminated clothing.
) [5] Wash off immediately with plenty of water for
Skin Contact _ _ _ _
at least 15 minutes.[4] Seek immediate medical

attention.[5]

Remove the person to fresh air and keep them
comfortable for breathing.[5][6] If not breathing,

Inhalation ) o o ) )
give artificial respiration.[4] Seek immediate
medical attention.[5]
Rinse mouth with water.[5] Do NOT induce
) vomiting.[2][5] Never give anything by mouth to
Ingestion

an unconscious person.[4] Seek immediate

medical attention.[5]

Spill and Disposal Plan

7.1. Spill Response:

Evacuate personnel from the spill area.

o Remove all sources of ignition.[4][5]

o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill.

e Absorb the spill with inert, non-combustible material such as sand, earth, or vermiculite.[4][5]

o Collect the absorbed material using spark-proof tools and place it into a suitable, labeled,
and closed container for disposal.[5][12]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/395-44-8/EN_US_MSDS_B20634.pdf
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19590&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Do not let the chemical enter drains.[4][13]

7.2. Waste Disposal:

» Dispose of waste, including contaminated materials and empty containers, in accordance

with all applicable federal, state, and local regulations.[5][6][13]

o Waste material may be disposed of by burning in a chemical incinerator equipped with an

afterburner and scrubber.[5]

e Do not mix with other waste. Leave chemicals in their original containers for disposal.[13]

Fire-Fighting Measures

Aspect

Instruction

Suitable Extinguishing Media

Dry chemical, foam, water spray, or carbon
dioxide.[5]

Unsuitable Extinguishing Media

Do not use a solid stream of water as it may

scatter and spread the fire.[5]

Specific Hazards

The product is a combustible liquid.[4]
Containers may explode when heated.[4]
Thermal decomposition can release irritating
and toxic gases and vapors, including carbon
monoxide, carbon dioxide, hydrogen halides,

and gaseous hydrogen fluoride.[4]

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[4]

Workflow for Safe Handling
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Caption: Workflow for handling 3-(Trifluoromethyl)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b139568?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-trifluoromethyl-benzyl-bromide.htm
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/395-44-8/EN_US_MSDS_B20634.pdf
https://www.tcichemicals.com/BE/en/sds/T2768_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19330&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1782_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-231405.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo261952-16-3.pdf
https://www.fishersci.com/store/msds?partNumber=AC293510025&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://ferris.msdssoftware.com/ImageDir/FF6F2EEFFC8C43BFA72FF37E3EBD03E6.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19590&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/370622
https://www.benchchem.com/product/b139568#personal-protective-equipment-for-handling-3-trifluoromethyl-benzyl-bromide
https://www.benchchem.com/product/b139568#personal-protective-equipment-for-handling-3-trifluoromethyl-benzyl-bromide
https://www.benchchem.com/product/b139568#personal-protective-equipment-for-handling-3-trifluoromethyl-benzyl-bromide
https://www.benchchem.com/product/b139568#personal-protective-equipment-for-handling-3-trifluoromethyl-benzyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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